N-benzyl-2-{[5-(hydroxymethyl)-1-[(methylcarbamoyl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamide

• IUPAC Name: 2-[2-[2-(benzylamino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C16H20N4O3S/c1-17-14(22)9-20-13(10-21)8-19-16(20)24-11-15(23)18-7-12-5-3-2-4-6-12/h2-6,8,21H,7,9-11H2,1H3,(H,17,22)(H,18,23)
• InChI Key: BBTKVZRNODEMDG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC(=O)NCC2=CC=CC=C2)CO
• Molecular Formula: C16H20N4O3S
• DSSTOX Substance ID: DTXSID501116281
• Molecular Weight: 348.4 g/mol
• CAS RN: 923138-88-9

Description

“N-benzyl-2-{[5-(hydroxymethyl)-1-[(methylcarbamoyl)methyl]-1H-imidazol-2-yl]sulfanyl}acetamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring system that is prevalent in many important biological building blocks such as histidine and the B-vitamin biotin. The compound also contains a sulfanyl group (-SH), a carbamoyl group (-CONH2), and a benzyl group (C6H5CH2-), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, the sulfanyl group, and the benzyl and carbamoyl groups. The exact spatial arrangement of these groups would depend on the specific synthesis pathway and the stereochemistry of the starting materials.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the imidazole ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The sulfanyl group could be oxidized to a sulfonyl group, and the carbamoyl group could participate in various condensation reactions.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

Future research could focus on elucidating the synthesis pathway for this compound, studying its reactivity, and exploring its potential applications, for example in medicinal chemistry or materials science.